Cas no 1705067-21-5 (1,3,5-trimethyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide)

• Product Name: 1,3,5-trimethyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide
• CAS No: 1705067-21-5
• MF: C₁₆H₁₈N₄O₂S₂
• MW: 362.469720363617
• CID: 6598927
• PubChem ID: 90628101
• Update Time: 2025-09-27

1,3,5-trimethyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide
• 1,3,5-trimethyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyrazole-4-sulfonamide
• F6471-6466
• 1,3,5-trimethyl-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-pyrazole-4-sulfonamide
• 1705067-21-5
• AKOS025101566

• Inchi： 1S/C16H18N4O2S2/c1-11-16(12(2)20(3)19-11)24(21,22)18-8-13-6-15(9-17-7-13)14-4-5-23-10-14/h4-7,9-10,18H,8H2,1-3H3
• InChI Key： XOJPNMPDVYLFKE-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC1C=NC=C(C2=CSC=C2)C=1)(=O)=O

Computed Properties

• Exact Mass: 362.08711818g/mol
• Monoisotopic Mass: 362.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,3,5-trimethyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide

1,3,5-trimethyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1705067-21-5, known as 1,3,5-trimethyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The molecular structure of 1,3,5-trimethyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide is characterized by a pyrazole ring substituted with methyl groups at positions 1, 3, and 5. The sulfonamide group attached to the pyrazole ring further enhances its chemical reactivity and biological potency. The presence of a thiophene moiety in the molecule introduces aromaticity and potential for π–π interactions, which are crucial for its pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. For instance, molecular docking studies have revealed its potential as an inhibitor of kinase enzymes, which are implicated in numerous pathological conditions such as cancer and inflammatory diseases. The sulfonamide group plays a pivotal role in these interactions by forming hydrogen bonds with the active site residues of the target enzymes.

In addition to its pharmacological applications, 1,3,5-trimethyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide has shown promise in material science. Its ability to form self-assembled monolayers on various substrates makes it a candidate for use in nanotechnology and surface engineering. Recent experiments have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution. The use of transition metal catalysts has significantly improved the yield and purity of the final product.

From an environmental perspective, the biodegradability and eco-toxicity of 1,3,5-trimethyl-N-((5-(thiophen-3-yli)pyridin-)methyl)-1H-pyrazole-sulfonamide have been evaluated under simulated environmental conditions. Initial results suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainable use in industrial applications.

In conclusion, 1,3,5-trimethyl-N(((thiophen-)pyridin-)methyl)-pyrazole-sulfonamide (CAS No. 1705067-) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity make it a valuable asset in contemporary research and development efforts.